5-Aminooctahydrocyclopenta[c]pyrrole-5-carboxylic acid dihydrochloride 5-Aminooctahydrocyclopenta[c]pyrrole-5-carboxylic acid dihydrochloride
Brand Name: Vulcanchem
CAS No.:
VCID: VC17453491
InChI: InChI=1S/C8H14N2O2.2ClH/c9-8(7(11)12)1-5-3-10-4-6(5)2-8;;/h5-6,10H,1-4,9H2,(H,11,12);2*1H
SMILES:
Molecular Formula: C8H16Cl2N2O2
Molecular Weight: 243.13 g/mol

5-Aminooctahydrocyclopenta[c]pyrrole-5-carboxylic acid dihydrochloride

CAS No.:

Cat. No.: VC17453491

Molecular Formula: C8H16Cl2N2O2

Molecular Weight: 243.13 g/mol

* For research use only. Not for human or veterinary use.

5-Aminooctahydrocyclopenta[c]pyrrole-5-carboxylic acid dihydrochloride -

Specification

Molecular Formula C8H16Cl2N2O2
Molecular Weight 243.13 g/mol
IUPAC Name 5-amino-2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-5-carboxylic acid;dihydrochloride
Standard InChI InChI=1S/C8H14N2O2.2ClH/c9-8(7(11)12)1-5-3-10-4-6(5)2-8;;/h5-6,10H,1-4,9H2,(H,11,12);2*1H
Standard InChI Key DSXSLJUONDIRCA-UHFFFAOYSA-N
Canonical SMILES C1C2CNCC2CC1(C(=O)O)N.Cl.Cl

Introduction

5-Aminooctahydrocyclopenta[c]pyrrole-5-carboxylic acid dihydrochloride is a complex organic compound with a specific molecular structure and properties. It is used in various chemical and biological applications, including proteomics research. This article will delve into its chemical characteristics, synthesis, and potential applications.

Chemical Characteristics

  • Chemical Name: 5-Aminooctahydrocyclopenta[c]pyrrole-5-carboxylic acid dihydrochloride

  • CAS Number: 1172516-81-2

  • Molecular Formula: C8H16Cl2N2O2

  • Molecular Weight: 243.13 g/mol

  • Purity: Typically available at a purity of 97% .

  • SMILES: Cl.Cl.NC1(C(=O)O)CC2CNCC2C1 .

Synthesis and Preparation

The synthesis of 5-Aminooctahydrocyclopenta[c]pyrrole-5-carboxylic acid dihydrochloride involves complex organic chemistry techniques. While specific synthesis pathways are not detailed in the available literature, it typically involves the formation of the cyclopenta[c]pyrrole ring system followed by the introduction of the amino and carboxylic acid functionalities. The dihydrochloride form is likely obtained through acidification with hydrochloric acid.

Applications

This compound is utilized in proteomics research, which involves the study of proteins and their interactions within cells. It may serve as a building block for synthesizing more complex molecules or as a reagent in biochemical assays .

Safety and Handling

Handling of 5-Aminooctahydrocyclopenta[c]pyrrole-5-carboxylic acid dihydrochloride requires caution due to its chemical nature. It is advisable to follow standard laboratory safety protocols, including wearing protective gear and ensuring proper ventilation. Specific safety data sheets (SDS) should be consulted for detailed handling instructions.

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